N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C18H18N2O3S/c1-10-8-9-14-15(11(10)2)19-18(24-14)20-17(21)12-6-5-7-13(22-3)16(12)23-4/h5-9H,1-4H3,(H,19,20,21)
• InChI Key: UWACTZSUIRIGKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)NC(=O)C3=C(C(=CC=C3)OC)OC)C
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol
• CAS No.: 895442-62-3

Description

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide is a useful research compound. Its molecular formula is C18H18N2O3S and its molecular weight is 342.41. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Benzothiazole derivatives have been extensively studied for their anticonvulsant, anticancer, and other pharmacological properties. For instance, novel 4-thiazolidinone derivatives have shown considerable anticonvulsant activity in electroshock and pentylenetetrazole-induced lethal convulsion tests, with some inducing significant sedative-hypnotic activity without impairing learning and memory, suggesting their potential as benzodiazepine receptor agonists (Faizi et al., 2017). Additionally, benzothiazole acylhydrazones have been synthesized and investigated for their probable anticancer activity, with some showing cytotoxic activity against various cancer cell lines, indicating the antitumor potential of benzothiazole scaffolds (Osmaniye et al., 2018).

Corrosion Inhibition

Benzothiazole derivatives have also been identified as effective corrosion inhibitors for steel in acidic environments. Experimental and theoretical studies have demonstrated that certain benzothiazole derivatives offer higher inhibition efficiencies against steel corrosion, highlighting their potential as protective agents in industrial applications (Hu et al., 2016).

Material Science

In the realm of material science, benzothiazole compounds have been explored for their potential in creating advanced materials. For example, the electrochemical behaviors and determination of benzoxazole compounds have been studied, demonstrating the quantitative determination of these compounds using various voltammetry techniques, which could have implications for the development of electrochemical sensors and other analytical applications (Zeybek et al., 2009).

Mechanism of Action

Target of Action

Benzothiazoles have been found to have diverse biological activities and can act on a variety of targets. For instance, some benzothiazole derivatives have been found to have anti-tubercular activity .

Mode of Action

The exact mode of action can vary depending on the specific benzothiazole compound and its target. For anti-tubercular benzothiazoles, they may work by inhibiting certain enzymes or pathways in the tuberculosis bacteria .

Biochemical Pathways

Benzothiazoles can affect various biochemical pathways depending on their specific targets. For example, some benzothiazoles have been found to inhibit the synthesis of certain proteins in bacteria, leading to their anti-bacterial effects .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of benzothiazoles can vary widely depending on the specific compound. Some benzothiazoles are well absorbed and distributed in the body, while others may be rapidly metabolized and excreted .

Result of Action

The molecular and cellular effects of benzothiazoles can vary depending on their specific targets and mode of action. For instance, anti-tubercular benzothiazoles may lead to the death of tuberculosis bacteria by inhibiting essential biochemical pathways .